Cas no 36273-89-9 (4-(2-Pyridyl)thiosemicarbazide)

4-(2-Pyridyl)thiosemicarbazide is a heterocyclic organic compound featuring a pyridine ring linked to a thiosemicarbazide functional group. This structure imparts versatile coordination properties, making it valuable in coordination chemistry for forming stable complexes with transition metals. Its chelating ability is particularly useful in analytical applications, such as metal ion detection and spectrophotometric analysis. The compound also serves as a precursor in synthesizing biologically active derivatives, including potential antimicrobial and antitumor agents. Its well-defined reactivity and stability under standard conditions facilitate controlled synthetic processes. Researchers favor this reagent for its consistent performance in both academic and industrial settings, particularly in metallorganic and pharmaceutical research.

4-(2-Pyridyl)thiosemicarbazide structure

36273-89-9 structure

Product Name:4-(2-Pyridyl)thiosemicarbazide

CAS No:36273-89-9

MF:C₆H₈N₄S

MW:168.219518661499

CID:54558

PubChem ID:12406375

Update Time:2025-06-07

4-(2-Pyridyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

- N-2-pyridinyl-Hydrazinecarbothioamide
- 4-(2-Pyridyl)-3-thiosemicarbazide
- N-2-Pyridinylcarbamohydrazonothioic acid
- [1(2H),4'-Bipyridin]-2-one
- [1,4']bipyridyl-2-one
- 2-aminopyridine-N-thiohydrazide
- 2-Pyridylthiosemikarbazide
- 4-(2-pyridon-1-yl)pyridine
- 4-(2-pyridyl)-3-butyn-2-ol
- 4-[2]pyridyl thiosemicarbazide
- 4-pyridin-2-yl-thiosemicarbazide
- CTK2C6125
- N-(4-Pyridyl)-pyridon-2
- N-(pyridin-2-yl)hydrazinecarbothioamide
- SureCN3561936
- 1-amino-3-pyridin-2-ylthiourea
- EN300-112100
- 4-(2-pyridyl)thiosemicarbazide
- 36273-89-9
- 3-amino-1-(pyridin-2-yl)thiourea
- AKOS006332860
- SCHEMBL8686829
- CHEMBL313671
- 4-(2-Pyridyl)thiosemicarbazide
- Inchi： 1S/C6H8N4S/c7-10-6(11)9-5-3-1-2-4-8-5/h1-4H,7H2,(H2,8,9,10,11)
- InChI Key： WRKRKAUFAZVXON-UHFFFAOYSA-N
- SMILES： S=C(NN)NC1C=CC=CN=1

Computed Properties

Exact Mass: 168.04714
Monoisotopic Mass: 168.04696745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 95.1Å²

Experimental Properties

Density: 1.406
Melting Point: 192-194 ºC
PSA: 62.97

4-(2-Pyridyl)thiosemicarbazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P225930-25mg	4-(2-Pyridyl)thiosemicarbazide	36273-89-9		25mg	$ 170.00	2022-06-03
TRC	P225930-50mg	4-(2-Pyridyl)thiosemicarbazide	36273-89-9		50mg	$ 280.00	2022-06-03
TRC	P225930-100mg	4-(2-Pyridyl)thiosemicarbazide	36273-89-9		100mg	$ 450.00	2022-06-03
Chemenu	CM412901-1g	4-(2-Pyridyl)-3-thiosemicarbazide	36273-89-9	95%+	1g	$884	2022-06-11
Enamine	EN300-112100-0.05g	3-amino-1-(pyridin-2-yl)thiourea	36273-89-9	95%	0.05g	$179.0	2023-10-27
Enamine	EN300-112100-0.1g	3-amino-1-(pyridin-2-yl)thiourea	36273-89-9	95%	0.1g	$268.0	2023-10-27
Enamine	EN300-112100-0.25g	3-amino-1-(pyridin-2-yl)thiourea	36273-89-9	95%	0.25g	$383.0	2023-10-27
Enamine	EN300-112100-0.5g	3-amino-1-(pyridin-2-yl)thiourea	36273-89-9	95%	0.5g	$601.0	2023-10-27
Enamine	EN300-112100-1.0g	3-amino-1-(pyridin-2-yl)thiourea	36273-89-9	95%	1g	$770.0	2023-06-09
Enamine	EN300-112100-2.5g	3-amino-1-(pyridin-2-yl)thiourea	36273-89-9	95%	2.5g	$1509.0	2023-10-27